Cas no 2172581-60-9 (2-({3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanamido}oxy)acetic acid)

• Product Name: 2-({3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanamido}oxy)acetic acid
• CAS No: 2172581-60-9
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 5930536
• PubChem ID: 165578896
• Update Time: 2025-08-03

2-({3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanamido}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanamido}oxy)acetic acid
• 2172581-60-9
• EN300-1565548
• 2-({3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]propanamido}oxy)acetic acid

• Inchi： 1S/C26H30N2O6/c29-24(28-34-16-25(30)31)14-13-17-7-1-6-12-23(17)27-26(32)33-15-22-20-10-4-2-8-18(20)19-9-3-5-11-21(19)22/h2-5,8-11,17,22-23H,1,6-7,12-16H2,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： NMIKPFIDXAADCQ-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCCCC1CCC(NOCC(=O)O)=O)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 114Ų

Additional information on 2-({3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanamido}oxy)acetic acid

Research Brief on 2-({3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanamido}oxy)acetic acid (CAS: 2172581-60-9)

In recent years, the compound 2-({3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanamido}oxy)acetic acid (CAS: 2172581-60-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug development, particularly in peptide synthesis and bioconjugation strategies. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the cyclohexyl moiety makes it a versatile intermediate for the synthesis of complex bioactive molecules.

Recent studies have focused on optimizing the synthesis of 2-({3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanamido}oxy)acetic acid to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel solid-phase synthesis approach that significantly reduces side reactions and enhances the scalability of the process. The researchers reported a yield of over 85% with a purity exceeding 98%, as confirmed by HPLC and mass spectrometry analyses. This advancement is particularly relevant for industrial-scale production, where efficiency and cost-effectiveness are critical.

In addition to its synthetic utility, the biological activity of 2-({3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanamido}oxy)acetic acid has been investigated. Preliminary in vitro studies suggest that this compound may serve as a scaffold for designing inhibitors of specific enzymes involved in inflammatory pathways. For instance, a 2024 study published in Bioorganic & Medicinal Chemistry Letters demonstrated its potential as a modulator of cyclooxygenase-2 (COX-2), with IC50 values in the low micromolar range. These findings open new avenues for developing anti-inflammatory agents with improved selectivity and reduced side effects.

The compound's role in bioconjugation has also been a focal point of recent research. Its reactive carboxylic acid group enables efficient coupling with amines and other nucleophiles, making it a valuable tool for labeling proteins and peptides. A 2023 study in Bioconjugate Chemistry highlighted its use in the site-specific modification of antibodies, resulting in stable conjugates with retained antigen-binding affinity. This application is particularly promising for the development of antibody-drug conjugates (ADCs), a rapidly growing area in oncology therapeutics.

Despite these promising developments, challenges remain. The stability of 2-({3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanamido}oxy)acetic acid under physiological conditions requires further investigation, as hydrolysis of the Fmoc group could limit its in vivo applications. Future research directions may include the design of derivatives with enhanced stability or the exploration of alternative protecting groups that maintain the compound's reactivity while improving its pharmacokinetic properties.

In conclusion, 2-({3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanamido}oxy)acetic acid (CAS: 2172581-60-9) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications in peptide synthesis, enzyme inhibition, and bioconjugation underscore its potential to contribute to the development of novel therapeutics. Continued research efforts to address its limitations and expand its utility will be crucial for realizing its full potential in the field.